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Compound of Interest

Compound Name: (Rac)-Carisbamate-d4

Cat. No.: B12404158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the procurement,

handling, and use of (Rac)-Carisbamate-d4, a deuterium-labeled analog of Carisbamate. This

document is intended to serve as a comprehensive resource for researchers utilizing this

compound as an internal standard in analytical and pharmacokinetic studies.

Procurement and Physicochemical Properties
(Rac)-Carisbamate-d4 is a specialized chemical primarily used for research purposes. Its

procurement should be from reputable chemical suppliers that provide a certificate of analysis

(CoA) to ensure identity and purity.

(Rac)-Carisbamate-d4 is a deuterium-labeled analog of Carisbamate, which is utilized as an

internal standard for analytical and pharmacokinetic research.[1][2] This stable isotope-labeled

compound enhances the accuracy of mass spectrometry and liquid chromatography analyses

by enabling precise quantification of Carisbamate in biological samples.[1][2]

Table 1: Physicochemical Properties of (Rac)-Carisbamate-d4
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Property Value Source

CAS Number 1329808-36-7 [1]

Molecular Formula C₉H₆D₄ClNO₃

Molecular Weight 219.66 g/mol

IUPAC Name
2-(2-chlorophenyl-3,4,5,6-

d4)-2-hydroxyethyl carbamate

Appearance
Not explicitly stated, typically a

solid.
-

Storage Temperature 2-8°C Refrigerator

Handling and Storage
Proper handling and storage of (Rac)-Carisbamate-d4 are crucial to maintain its integrity and

ensure the reliability of experimental results.

General Handling:

Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses, when handling the compound.

Handle in a well-ventilated area or a fume hood to avoid inhalation of any dust or aerosols.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Storage:

Store the solid compound in a tightly sealed container at 2-8°C.

Protect from light and moisture.

For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen).

Solution Preparation and Stability:
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(Rac)-Carisbamate-d4 is typically dissolved in organic solvents such as methanol or

acetonitrile for use as an internal standard in LC-MS/MS applications.

The stability of the parent compound, Carisbamate, in rat plasma has been studied. It was

found to be stable for 6 hours at room temperature and for 28 days at -20°C. It also

remained stable through three freeze-thaw cycles. It is reasonable to assume that (Rac)-
Carisbamate-d4 will exhibit similar stability, but it is recommended to perform stability tests

for the specific solvent and storage conditions used in your laboratory.

Application: Internal Standard in LC-MS/MS
Analysis
(Rac)-Carisbamate-d4 is an ideal internal standard for the quantification of Carisbamate in

biological matrices due to its similar physicochemical properties and co-elution with the analyte,

which helps to correct for variability in sample preparation and instrument response.

Experimental Protocol: Quantification of Carisbamate in
Plasma
This protocol provides a general framework for the use of (Rac)-Carisbamate-d4 as an internal

standard for the quantification of Carisbamate in plasma samples using LC-MS/MS.

Materials:

(Rac)-Carisbamate-d4

Carisbamate (analytical standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Plasma samples (e.g., human, rat)
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Microcentrifuge tubes

LC-MS/MS system equipped with an electrospray ionization (ESI) source

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of Carisbamate (e.g., 1 mg/mL) in methanol.

Prepare a stock solution of (Rac)-Carisbamate-d4 (e.g., 1 mg/mL) in methanol.

Preparation of Calibration Standards and Quality Control (QC) Samples:

Prepare a series of working solutions of Carisbamate by serial dilution of the stock solution

with a suitable solvent (e.g., 50:50 acetonitrile:water).

Spike blank plasma with the Carisbamate working solutions to create calibration standards

at various concentrations (e.g., 1-1000 ng/mL).

Prepare QC samples at low, medium, and high concentrations in a similar manner.

Sample Preparation (Protein Precipitation):

To 50 µL of plasma sample (calibration standard, QC, or unknown), add 100 µL of the

internal standard working solution (a fixed concentration of (Rac)-Carisbamate-d4 in

acetonitrile, e.g., 100 ng/mL).

Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated

proteins.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:
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Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to ensure separation of Carisbamate from matrix

components.

Flow Rate: 0.3-0.5 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Carisbamate: Monitor the appropriate precursor to product ion transition (e.g., m/z

216.1 -> 198.1).

(Rac)-Carisbamate-d4: Monitor the appropriate precursor to product ion transition

(e.g., m/z 220.1 -> 202.1).

Optimize MS parameters (e.g., collision energy, declustering potential) for both analytes.

Data Analysis:

Integrate the peak areas for both Carisbamate and (Rac)-Carisbamate-d4.

Calculate the peak area ratio (Carisbamate / (Rac)-Carisbamate-d4).

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of Carisbamate in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Experimental Workflow
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Caption: Workflow for the quantification of Carisbamate using (Rac)-Carisbamate-d4.

Mechanism of Action of Carisbamate
While the precise mechanism of action is not fully elucidated, Carisbamate is believed to exert

its anticonvulsant effects primarily through the modulation of voltage-gated ion channels.

Carisbamate has been shown to inhibit voltage-gated sodium channels in a concentration-,

voltage-, and use-dependent manner. This inhibition reduces the repetitive firing of action

potentials in neurons, a key process in seizure generation. Additionally, some studies suggest

that Carisbamate may also have a modest inhibitory effect on T-type voltage-gated calcium

channels. Furthermore, it has been observed to reduce glutamatergic transmission through a

presynaptic mechanism.
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Caption: Proposed mechanism of action of Carisbamate on ion channels.
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Logical Relationship of Carisbamate's Effects
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Caption: Logical flow of Carisbamate's anticonvulsant effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for (Rac)-Carisbamate-
d4 in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404158#procurement-and-handling-of-rac-
carisbamate-d4-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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